Cas no 1536314-31-4 (1-{5-oxaspiro[3.5]nonan-8-yl}-1H-pyrazol-4-amine)

• Product Name: 1-{5-oxaspiro[3.5]nonan-8-yl}-1H-pyrazol-4-amine
• CAS No: 1536314-31-4
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6001879
• PubChem ID: 79903638
• Update Time: 2024-01-12

1-{5-oxaspiro[3.5]nonan-8-yl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5-oxaspiro[3.5]nonan-8-yl}-1H-pyrazol-4-amine
• EN300-804217
• 1536314-31-4
• AKOS018463096

• Inchi： 1S/C11H17N3O/c12-9-7-13-14(8-9)10-2-5-15-11(6-10)3-1-4-11/h7-8,10H,1-6,12H2
• InChI Key： SMYSEGXUNBNAQL-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CCC2)N1C=C(C=N1)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes